Cas no 96407-95-3 (3,7-Di-O-beta-glucopyranoside-Malvidin)
96407-95-3 structure
Product Name:3,7-Di-O-beta-glucopyranoside-Malvidin
CAS No:96407-95-3
MF:C29H35O17
MW:655.578010797501
CID:2006581
Update Time:2025-04-21
3,7-Di-O-beta-glucopyranoside-Malvidin Chemical and Physical Properties
Names and Identifiers
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- 3,7-Di-O-beta-glucopyranoside-Malvidin
-
- Inchi： 1S/C29H34O17/c1-40-15-3-10(4-16(41-2)20(15)33)27-17(44-29-26(39)24(37)22(35)19(9-31)46-29)7-12-13(32)5-11(6-14(12)43-27)42-28-25(38)23(36)21(34)18(8-30)45-28/h3-7,18-19,21-26,28-31,34-39H,8-9H2,1-2H3,(H-,32,33)/p+1
- InChI Key： IUAKZUTTYXIABJ-UHFFFAOYSA-O
- SMILES： COC1C(O)=C(OC)C=C(C2C(OC3C(O)C(O)C(O)C(CO)O3)=CC3C(=CC(=CC=3O)OC3C(O)C(O)C(O)C(CO)O3)[O+]=2)C=1
Computed Properties
- Hydrogen Bond Donor Count: 11
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 46
- XLogP3: -1.822
3,7-Di-O-beta-glucopyranoside-Malvidin Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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